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Compound of Interest

Compound Name: Bromoiodoacetic Acid

Cat. No.: B589869 Get Quote

Essential Safety and Handling Guide for
Bromoiodoacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Bromoiodoacetic Acid (CAS No. 71815-43-5), a disinfection byproduct found in drinking

water, also utilized in chemical synthesis.[1] Adherence to these procedures is essential to

ensure laboratory safety and environmental compliance.

Hazard Identification
Bromoiodoacetic acid is a hazardous substance that requires careful handling. The primary

hazards include:

Acute Toxicity: It can be harmful if swallowed or comes into contact with the skin.

Corrosivity: It may cause severe skin burns and eye damage.

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.
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The use of appropriate personal protective equipment is mandatory when handling

Bromoiodoacetic Acid.

Body Part Required PPE Specifications & Remarks

Eyes/Face Safety Goggles & Face Shield

Goggles should be tightly

fitting and conform to EN 166

(EU) or NIOSH (US)

standards.[2] A face shield

offers additional protection

against splashes.[3][4]

Skin
Chemical-resistant Gloves &

Protective Clothing

Wear impervious and fire/flame

resistant clothing.[2] Nitrile or

butyl rubber gloves are

recommended. Long-sleeved

clothing is essential.

Respiratory

Full-face Respirator or

NIOSH/MSHA approved

respirator

Required when engineering

controls are insufficient, if

exposure limits are exceeded,

or if dust is generated.

Operational Procedures
Handling:

Ventilation: Always handle Bromoiodoacetic Acid in a well-ventilated area, preferably within

a chemical fume hood.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.

Tools: Use non-sparking tools to prevent ignition.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as acids, bases, metals, and oxidizing agents.

The substance is hygroscopic, light-sensitive, and air-sensitive; consider storing under an

inert gas.

Emergency Procedures
First Aid Measures

Immediate medical attention is required for all routes of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration, but avoid mouth-to-

mouth resuscitation. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.
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Spill Response Protocol:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Personal Protection: Wear the appropriate PPE, including a respirator, chemical-resistant

gloves, and eye protection.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup: For solid spills, sweep or vacuum up the material and place it into a suitable,

closed container for disposal. Avoid generating dust. For liquid spills, absorb with an inert

material.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the collected waste in accordance with institutional and local

regulations.

Disposal Plan
Waste Collection: Collect waste Bromoiodoacetic Acid and any contaminated materials in

a designated, properly labeled, and sealed hazardous waste container.

Labeling: Clearly label the container with "Hazardous Waste" and the chemical name.

Storage: Store the waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

Professional Disposal: Arrange for disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor. Do not

dispose of down the drain or in regular solid waste.

Workflow for Bromoiodoacetic Acid Spill
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Caption: Workflow for handling a Bromoiodoacetic Acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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